Cas no 1179917-63-5 (rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid)

• Product Name: rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid
• CAS No: 1179917-63-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4575540
• Update Time: 2025-05-24

rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid
• Cyclohexanecarboxylic acid, 4-(1H-pyrrol-1-yl)-
• 4-(1h-Pyrrol-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H15NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-2,7-10H,3-6H2,(H,13,14)
• InChI Key： HYPDLRNSCDDDIH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(N2C=CC=C2)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 143-145 °C
• Boiling Point: 362.2±35.0 °C at 760 mmHg
• Flash Point: 172.9±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on rac-cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid

Professional Introduction to Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid (CAS No. 1179917-63-5)

Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid, a compound with the CAS number 1179917-63-5, is a meticulously designed molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid contribute to its potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders.

The stereochemistry of this compound, specifically the Rac-Cis-(1S,4S) configuration, is crucial for its biological activity. The cyclohexane ring in the molecule is substituted with a pyrrole moiety at the 4-position, which introduces a level of complexity that can influence interactions with biological targets. This structural motif has been explored in several drug discovery programs due to its ability to modulate enzyme activity and receptor binding. The presence of the pyrrole group also enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the potential of Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid as a lead compound for the development of novel therapeutics. Research has demonstrated that this molecule can interact with various biological targets, including enzymes and receptors involved in inflammation and neurodegeneration. For instance, preclinical studies have shown that it may inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, its interaction with other inflammatory pathways has been explored, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid have also been thoroughly investigated. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. Such characteristics are essential for a drug candidate to progress into clinical trials. Furthermore, the compound's ability to cross the blood-brain barrier has been noted in some studies, which opens up possibilities for its use in treating central nervous system disorders.

In vitro and in vivo studies have provided valuable insights into the mechanism of action of Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid. These investigations have shown that the compound can modulate multiple signaling pathways involved in disease pathogenesis. For example, it has been observed to interfere with microglial activation pathways in neuroinflammatory conditions. This suggests that it may have therapeutic potential in diseases such as Alzheimer's and Parkinson's disease. Additionally, its effects on other pathological processes have been explored, including its potential role in cancer prevention and treatment.

The synthesis of Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound on a scalable basis for further study. Advances in stereoselective synthesis have been particularly crucial in obtaining the desired stereochemistry without impurities that could affect biological activity. These synthetic methodologies have set a precedent for similar molecules and have contributed to the broader field of medicinal chemistry.

The future prospects for Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion, Rac-Cis-(1S,4S)-4-(1H-Pyrrol-1-yl)cyclohexane-1-carboxylic Acid (CAS No. 1179917-63-5) is a remarkable molecule with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. The ongoing research into its biological activities and mechanisms of action underscores its importance as a lead compound in drug discovery efforts aimed at treating various diseases.